Cas no 1807100-03-3 (Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate
• CAS No: 1807100-03-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4882147
• Update Time: 2025-05-22

Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)3-2-13-7(11)4(5(3)12)6(9)10/h2,6H,1H3
• InChI Key： XGZBPTKULYEUGA-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CN=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate (CAS No. 1807100-03-3)

Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate (CAS No. 1807100-03-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the fluoro and carboxylate groups, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are critical in the development of modern therapeutics. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated pyridines" or "applications of iodopyridine carboxylates," reflecting the growing interest in this chemical space. The compound’s CAS No. 1807100-03-3 is often referenced in patent literature and academic journals, underscoring its relevance in cutting-edge research.

The Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate structure is particularly notable for its potential in cross-coupling reactions, a topic widely discussed in organic chemistry forums. Its iodo substituent facilitates palladium-catalyzed transformations, enabling the creation of complex molecules with high precision. This aligns with the current trend toward sustainable and efficient synthetic methodologies, a hot topic in green chemistry circles.

Another area of interest is the compound’s role in agrochemical innovation. With the global focus on sustainable agriculture, researchers are exploring fluorinated heterocycles as key components in next-generation crop protection agents. Searches for "pyridine-based agrochemicals" or "difluoromethyl compounds in agriculture" highlight the intersection of this compound with pressing environmental and food security challenges.

From a technical standpoint, Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate exhibits remarkable stability under standard storage conditions, making it a practical choice for industrial-scale applications. Its carboxylate ester functionality also allows for further derivatization, catering to the needs of custom synthesis and medicinal chemistry projects. This adaptability has led to its inclusion in numerous high-value chemical libraries.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-5-carboxylate (CAS No. 1807100-03-3) represents a critical tool in modern chemical research. Its multifaceted applications, from drug development to sustainable agriculture, align with the most urgent scientific and societal priorities. As the demand for fluorinated building blocks continues to rise, this compound is poised to remain at the forefront of innovation in the chemical sciences.